2-Isopropyl-2-methoxymethoxymethyloxirane

• Molecular Formula: C8H16O3
• Molecular Weight: 160.21 g/mol
• IUPAC Name: 2-(methoxymethoxymethyl)-2-propan-2-yloxirane
• InChI: InChI=1S/C8H16O3/c1-7(2)8(5-11-8)4-10-6-9-3/h7H,4-6H2,1-3H3
• InChI Key: ZUVPUXJRDKCXHP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1(CO1)COCOC

Description

2-Isopropyl-2-methoxymethoxymethyloxirane is a useful research compound. Its molecular formula is C8H16O3 and its molecular weight is 160.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

m-Chloroperbenzoic acid (213 g, 861 mmol) was gradually added to a solution of 2-methoxymethoxymethyl-3-methyl-l-butene (89 g, 615 mmol) in methylene chloride (800 ml) while cooling in an ice-bath, and the mixture was stirred at room temperature for 18 hours. The reaction mixture was washed with 10% potassium sulfide aqueous solution and sodium hydrogencarbonate aqueous solution, dried over sodium sulfate, and then concentrated under reduced pressure to afford 2-isopropyl-2-methoxymethoxymethyloxirane (98 g, quantitative) as a colorless oil.